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Compound of Interest

Compound Name: 4-Butylbenzoic acid

Cat. No.: B1266052

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling precautions for 4-
Butylbenzoic acid. It is intended for professionals in research and drug development who may
handle this compound. This document distinguishes between the two common isomers, 4-n-
butylbenzoic acid and 4-tert-butylbenzoic acid, as their safety profiles may differ.

Chemical Identification and Physical Properties

4-Butylbenzoic acid is an alkylbenzene derivative with the chemical formula C11H1402. It is
crucial to distinguish between its isomers, as their physical and toxicological properties can
vary.
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Property 4-n-Butylbenzoic acid 4-tert-Butylbenzoic acid

CAS Number 20651-71-2[1][2] 98-73-7[3][4]

o _ PTBBA, p-tert-Butyl benzoic
p-n-Butylbenzoic acid, Benzoic ) ) )
Synonyms acid, Benzoic acid, 4-(1,1-

acid, 4-butyl-[5][6] dimethylethyl)-[3][4]

Light yellow flakes or white

Appearance White crystalline powder[6] )
crystalline powder[3]
Molecular Weight 178.23 g/mol [1][5] 178.23 g/mol [7][8]
Melting Point 100-113 °C[9] 162-165 °C[10]
Flash Point >80 °C (> 176 °F)[3] > 180 °C (> 356 °F)[4]
N ) ) Insoluble in water; very soluble
Solubility Sparingly soluble in water.[6]

in alcohol and benzene.[3]

Hazard Identification and GHS Classification

Both isomers of 4-Butylbenzoic acid are considered hazardous. The Globally Harmonized
System (GHS) of Classification and Labelling of Chemicals provides the following
classifications.

4-n-Butylbenzoic acid:
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Hazard Class

Hazard Category Hazard Statement

H302: Harmful if swallowed[1]

Acute toxicity, Oral Category 4 -

] ] o H315: Causes skin irritation[1]
Skin Corrosion/Irritation Category 2

[2][5]

Serious Eye Damage/Eye H319: Causes serious eye

o Category 2 L
Irritation irritation[1][2][5]
Specific target organ toxicity ]

] ) H335: May cause respiratory
(single exposure), Respiratory Category 3 o

irritation[1][2][5]
system
Hazardous to the aquatic o
) Category 3 H402: Harmful to aquatic life[1]
environment, acute hazard
4-tert-Butylbenzoic acid:

Hazard Class Hazard Category Hazard Statement
Acute toxicity, Oral Category 4 H302: Harmful if swallowed[7]
Acute toxicity, Dermal Category 3 Toxic in contact with skin[7]
Acute toxicity, Inhalation Category 4 H332: Harmful if inhaled[4]

Reproductive toxicity

H360F: May damage fertility[7]

Category 1B
gory [10]

Specific target organ toxicity

(repeated exposure)

H372: Causes damage to
Category 1 organs through prolonged or

repeated exposure[4][7]

Hazardous to the aquatic

environment, long-term hazard

H412: Harmful to aquatic life
Category 3 ) ]
with long lasting effects[10]

Toxicological Data

The following table summarizes available acute toxicity data for both isomers.
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Isomer Route Species Value Reference
4-tert-
_ LD50 = 473
Butylbenzoic Oral Rat [3]
: mg/kg
acid
4-tert-
_ LD50 = 568
Butylbenzoic Oral Mouse [3]
: mg/kg
acid
4-tert-
_ _ LD50 = >900
Butylbenzoic Dermal Rabbit [3]
: mg/kg
acid
4-tert-
_ LD50 = 300
Butylbenzoic Dermal Rat [3]
: mg/kg
acid
4-tert-
_ _ LC50 = >1900
Butylbenzoic Inhalation Rat [3]
" mg/m3/4H
aci

Safety and Handling Precautions

Adherence to proper safety protocols is essential when working with 4-Butylbenzoic acid. The
following sections detail the necessary precautions.

Hierarchy of Controls

Effective management of chemical hazards involves a multi-layered approach known as the
hierarchy of controls. This prioritizes control measures from most to least effective.
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Hierarchy of Controls for 4-Butylbenzoic Acid

Elimination

(Physically remove the hazard)

Substitution
(Replace with a less hazardous substance)

Engineering Controls
(Isolate people from the hazard)

Administrative Controls
(Change the way people work)

Personal Protective Equipment (PPE)
(Protect the worker with PPE)

Click to download full resolution via product page

Caption: The hierarchy of controls, from most effective (top) to least effective (bottom).

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling 4-Butylbenzoic acid.

© 2025 BenchChem. All rights reserved. 5/11 Tech Support


https://www.benchchem.com/product/b1266052?utm_src=pdf-body-img
https://www.benchchem.com/product/b1266052?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266052?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Eye Protection: Wear tightly fitting safety goggles or chemical safety goggles as described by
OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard
EN166.[1][3] A face shield may also be necessary.

o Skin Protection: Wear appropriate protective gloves to prevent skin exposure.[3] Handle with
gloves that have been inspected prior to use.[1] Wear protective clothing to prevent skin
exposure.[3]

» Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-
face respirator with an appropriate cartridge.[1] A respiratory protection program that meets
OSHA's 29 CFR 1910.134 and ANSI Z88.2 requirements or European Standard EN 149
must be followed whenever workplace conditions warrant respirator use.[3]

Handling and Storage

e Handling: Handle in a well-ventilated place.[1] Avoid contact with skin and eyes.[1][3] Avoid
formation of dust and aerosols.[1] Wash hands thoroughly after handling.[1][3]

o Storage: Store in a cool, dry, well-ventilated area away from incompatible substances.[3][6]
Keep the container tightly closed in a dry and well-ventilated place.[3][11]

Emergency Procedures
First Aid Measures

 Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for
breathing.[1] If breathing is difficult, give oxygen.[1] If not breathing, give artificial respiration.

[1]

o Skin Contact: Take off contaminated clothing immediately.[1] Wash off with soap and plenty
of water.[1]

o Eye Contact: Rinse cautiously with water for several minutes.[1] Remove contact lenses, if
present and easy to do. Continue rinsing for at least 15 minutes.[1]

 Ingestion: Do NOT induce vomiting.[3] Never give anything by mouth to an unconscious
person.[1] Call a doctor or Poison Control Center immediately.[1]
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Fire-Fighting Measures

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[1]
Water spray can also be used.[2]

o Specific Hazards: During a fire, irritating and highly toxic gases may be generated by thermal
decomposition or combustion.[3]

» Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

[1]

Accidental Release Measures

In the event of a spill, follow a structured response plan to ensure safety and minimize
environmental contamination.
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Chemical Spill Response Workflow for 4-Butylbenzoic Acid

Evacuate the Area
(If necessary)

Notify Supervisor and
Safety Personnel

Control Ignition Sources
(If flammable)

:

Ensure Adequate Ventilation

Don Appropriate PPE

Contain the Spill
(Use inert absorbent material)

Clean Up Spill
(Sweep or vacuum)

Dispose of Waste
(In a sealed container)

Decontaminate Area
and Equipment

Click to download full resolution via product page

Caption: A general workflow for responding to a chemical spill.
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e Personal Precautions: Use personal protective equipment.[1] Ensure adequate ventilation.[1]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so.[1] Do not let
the chemical enter drains.[1]

¢ Methods for Cleaning Up: Sweep up and shovel into suitable containers for disposal.[2]
Avoid generating dusty conditions.[3]

Experimental Protocols

Detailed experimental protocols for toxicological studies are not typically provided in Safety
Data Sheets. However, the studies referenced often follow standardized guidelines.

o Skin Irritation: For 4-tert-butylbenzoic acid, a skin irritation test was performed according to
EU Test Guideline B.4.[12] This guideline is analogous to OECD Guideline 404 for Acute
Dermal Irritation/Corrosion. The general protocol involves applying the test substance to the
shaved skin of an animal (typically a rabbit) and observing for signs of erythema and edema
over a set period.

o Eye Irritation: An eye irritation study on 4-tert-butylbenzoic acid was conducted in
accordance with EU TG B.5, which is similar to OECD Guideline 405 for Acute Eye
Irritation/Corrosion.[12] This test involves applying the substance to one eye of an animal
and observing for effects on the cornea, iris, and conjunctiva.

Disposal Considerations

Dispose of contents and containers in accordance with local, regional, national, and
international regulations.[1] Do not dispose of down the drain.

This technical guide is intended to provide a comprehensive overview of the safety and
handling of 4-Butylbenzoic acid for a scientific audience. Always refer to the most current
Safety Data Sheet (SDS) for the specific product you are using and consult with your
institution's safety officer for any questions or concerns.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Technical Guide to the Safety and
Handling of 4-Butylbenzoic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1266052#4-butylbenzoic-acid-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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